2,6-Dibromo-4-(piperazin-1-yl)phenol

• Molecular Formula: C10H12Br2N2O
• Molecular Weight: 336.02 g/mol
• IUPAC Name: 2,6-dibromo-4-piperazin-1-ylphenol
• InChI: InChI=1S/C10H12Br2N2O/c11-8-5-7(6-9(12)10(8)15)14-3-1-13-2-4-14/h5-6,13,15H,1-4H2
• InChI Key: XZTYYHZEWURIHH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC(=C(C(=C2)Br)O)Br

Description

2,6-Dibromo-4-(piperazin-1-yl)phenol is a brominated phenolic compound featuring a piperazine moiety at the para position of the aromatic ring. This structural motif confers unique physicochemical and biological properties, making it relevant in medicinal chemistry and materials science. Piperazine-containing phenolic compounds are frequently explored for their bioactivity, including antioxidant, anti-inflammatory, and enzyme-inhibitory effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-Dibromo-4-(piperazin-1-yl)phenol typically involves the bromination of 4-(piperazin-1-yl)phenol. The reaction is carried out by treating 4-(piperazin-1-yl)phenol with bromine in an appropriate solvent, such as acetic acid, under controlled conditions to ensure selective bromination at the 2 and 6 positions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

2,6-Dibromo-4-(piperazin-1-yl)phenol can undergo several types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinone derivatives.

Reduction: The bromine atoms can be reduced to form the corresponding debrominated phenol.

Substitution: The bromine atoms can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN₃) or thiourea (NH₂CSNH₂) under appropriate conditions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Debrominated phenol.

Substitution: Various substituted phenol derivatives depending on the nucleophile used.

Scientific Research Applications

2,6-Dibromo-4-(piperazin-1-yl)phenol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with various biological targets.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 2,6-Dibromo-4-(piperazin-1-yl)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the piperazine ring can interact with various receptors and enzymes. These interactions can modulate the activity of the target molecules, leading to the observed biological effects .

Comparison with Similar Compounds

(a) 2,6-Di-tert-butyl-4-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)phenol (LQFM212)

• Structural Differences : Replaces bromine atoms with bulky tert-butyl groups and introduces a hydroxymethyl-piperazine side chain.
• Bioactivity : Demonstrates potent antioxidant activity (IC₅₀ ~10 μM in DPPH assay) and anti-inflammatory effects in LPS-induced animal models, reducing TNF-α and IL-6 levels by 40–60% .
• Advantages : Enhanced lipid solubility due to tert-butyl groups improves blood-brain barrier penetration compared to brominated analogues.

(b) 4-(1-(2-Piperazin-1-yl)ethylimino)ethyl)benzene-1,3-diol (DHP)

• Structural Differences: Contains a dihydroxybenzene core and an ethylimino-linked piperazine.
• Bioactivity : Forms zinc complexes with low acute toxicity (LD₅₀ >500 mg/kg in mice) but exhibits dose-dependent hepatotoxicity at >100 mg/kg .
• Applications : Explored as a low-toxicity chelating agent for metal ion coordination chemistry .

Brominated Phenolic Derivatives

(a) 2,6-Dibromo-4-(hydroxymethyl)phenol

• Structural Differences : Substitutes piperazine with a hydroxymethyl group.
• Physicochemical Properties :
  • Melting point: 117°C
  • Density: 2.103 g/cm³
  • Solubility: Poor in water; soluble in alcohols and ethers .
• Applications : Intermediate in organic synthesis for pharmaceuticals and antioxidants .

(b) 2,6-Dibromo-4-(2,4-dibromophenoxy)phenol (OH-BDE 11)

• Structural Differences: Contains a dibromophenoxy substituent instead of piperazine.
• Challenges : Isomeric complexity complicates analytical identification .

Piperazine-Containing Pharmacophores

(a) ChEMBL3133832

• Structural Differences : Incorporates a sulfonyl-piperazine group and pyridoindole scaffold.

(b) Ethyl Vanillate Derivatives with Piperazine

• Structural Differences : Combines vanillate esters with piperazine-based side chains.
• Bioactivity : Anti-inflammatory agents inhibiting COX-2 (IC₅₀ ~5–10 μM) with low cytotoxicity (CC₅₀ >50 μM in HEK293 cells) .

Comparative Analysis Table

Compound Name	Key Structural Features	Bioactivity Highlights	Physicochemical Properties	Reference
2,6-Dibromo-4-(piperazin-1-yl)phenol	Br atoms, piperazine at C4	Antioxidant, anti-inflammatory (predicted)	High polarity, moderate solubility
LQFM212	tert-Butyl, hydroxymethyl-piperazine	IC₅₀ = 10 μM (DPPH), reduces TNF-α by 50%	LogP = 3.2, high BBB penetration
2,6-Dibromo-4-(hydroxymethyl)phenol	Br atoms, hydroxymethyl at C4	Synthetic intermediate	Mp = 117°C, density = 2.103 g/cm³
OH-BDE 11	Br atoms, dibromophenoxy at C4	Endocrine disruption (in vitro)	Isomeric complexity, marine origin
ChEMBL3133832	Sulfonyl-piperazine, pyridoindole	Docking score = −11.8 kcal/mol (cAMP target)	High binding affinity, drug-like

Key Research Findings

• Antioxidant Potency: Piperazine derivatives like LQFM212 outperform brominated phenols in radical scavenging due to electron-donating substituents .
• Toxicity Profile : Piperazine-linked compounds (e.g., DHP) show lower acute toxicity than brominated analogues but require dose optimization to mitigate hepatotoxicity .
• Synthetic Flexibility: Bromine atoms in 2,6-Dibromo-4-(piperazin-1-yl)phenol allow further functionalization, enabling diversification into antimicrobial or anticancer agents .